Cas no 1393574-65-6 (6-(Chloromethyl)-3-fluoro-2-methylpyridine)

• Product Name: 6-(Chloromethyl)-3-fluoro-2-methylpyridine
• CAS No: 1393574-65-6
• MF: C₇H₇ClFN
• MW: 159.588584184647
• CID: 4593728
• PubChem ID: 72217403
• Update Time: 2025-06-08

6-(Chloromethyl)-3-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-fluoro-2-methylpyridine

• MDL： N/A
• Inchi： 1S/C7H7ClFN/c1-5-7(9)3-2-6(4-8)10-5/h2-3H,4H2,1H3
• InChI Key： DCFWMXRLELAHFC-UHFFFAOYSA-N
• SMILES： C1(C)=NC(CCl)=CC=C1F

Computed Properties

• Exact Mass: 159.025
• Monoisotopic Mass: 159.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9A^2

6-(Chloromethyl)-3-fluoro-2-methylpyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 6-(Chloromethyl)-3-fluoro-2-methylpyridine

Comprehensive Analysis of 6-(Chloromethyl)-3-fluoro-2-methylpyridine (CAS 1393574-65-6): Properties, Applications, and Industry Trends

6-(Chloromethyl)-3-fluoro-2-methylpyridine (CAS 1393574-65-6) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique combination of chloromethyl, fluoro, and methyl substituents, enabling diverse reactivity patterns. Its molecular formula C₈H₇ClFN and precise structural configuration make it a valuable intermediate for synthesizing complex molecules with enhanced bioactivity.

The growing demand for fluorinated pyridine compounds in drug discovery aligns with current industry trends favoring halogenated building blocks. Researchers particularly value the 1393574-65-6 compound for its ability to modulate electronic properties and improve metabolic stability in lead optimization phases. Recent studies highlight its utility in developing kinase inhibitors and crop protection agents, addressing pressing needs in precision medicine and sustainable agriculture.

From a synthetic chemistry perspective, 6-(Chloromethyl)-3-fluoro-2-methylpyridine offers multiple sites for selective functionalization. The chloromethyl group facilitates nucleophilic substitutions, while the 3-fluoro position participates in cross-coupling reactions. This versatility explains its increasing appearance in patent literature for small molecule therapeutics and specialty chemicals. Analytical data shows consistent purity (>97%) by HPLC, with characteristic ¹H NMR peaks at δ 2.45 (methyl), 4.65 (chloromethyl), and 6.80-7.20 (pyridine ring).

Environmental and regulatory considerations shape contemporary applications of CAS 1393574-65-6. The compound's design reflects principles of green chemistry, with improved atom economy compared to traditional intermediates. Manufacturers now employ continuous flow processes to enhance yield (typically 75-82%) while reducing solvent waste. These advancements respond to market demands for sustainable chemical production and align with FDA guidelines for pharmaceutical impurities control.

Emerging applications in material science demonstrate the compound's expanding utility. Researchers utilize 6-(Chloromethyl)-3-fluoro-2-methylpyridine to modify polymer side chains, creating fluorinated coatings with enhanced thermal stability. The electronics industry explores its potential in organic semiconductors, leveraging the fluorine atom's electron-withdrawing properties. Such interdisciplinary applications underscore why this compound appears in over 30 recent scientific publications.

Quality control protocols for 1393574-65-6 emphasize rigorous characterization. Standard specifications include: white to off-white crystalline powder, melting point 92-95°C, and moisture content <0.5%. Storage recommendations (-20°C under nitrogen) ensure stability during transportation and handling. These parameters are critical for researchers investigating structure-activity relationships or developing high-throughput screening libraries.

The commercial landscape for fluoropyridine derivatives shows steady growth, with 6-(Chloromethyl)-3-fluoro-2-methylpyridine maintaining a 12-15% annual demand increase among research chemicals. Suppliers now offer customized packaging (100mg to 1kg scales) and isotope-labeled versions (e.g., ¹³C, ²H) for metabolic studies. Pricing trends reflect improved synthetic routes, making this formerly expensive intermediate more accessible for academic and industrial labs.

Future research directions may explore catalytic asymmetric synthesis using this compound as a chiral auxiliary. Preliminary data suggests potential in constructing quaternary carbon centers—a persistent challenge in organic synthesis. The compound's compatibility with photoredox catalysis and electrochemical methods positions it well for next-generation synthetic applications, particularly in fragment-based drug discovery.

Safety assessments indicate standard laboratory precautions are sufficient when handling CAS 1393574-65-6. Material Safety Data Sheets recommend using personal protective equipment and working in well-ventilated areas—practices consistent with handling most organic intermediates. The compound's stability profile compares favorably to similar halogenated pyridines, with no special storage requirements beyond those typical for moisture-sensitive reagents.

For researchers seeking alternatives, structural analogs like 6-bromo-3-fluoropyridine or 2-chloro-5-(chloromethyl)pyridine may serve complementary roles. However, the specific reactivity pattern of 6-(Chloromethyl)-3-fluoro-2-methylpyridine remains unique for certain transformations. Comparative studies show its superior performance in Pd-catalyzed couplings and nucleophilic aromatic substitutions, justifying its specialized applications.

In conclusion, 6-(Chloromethyl)-3-fluoro-2-methylpyridine (CAS 1393574-65-6) represents a versatile tool for modern chemical research. Its balanced reactivity, increasing commercial availability, and relevance to drug discovery and material innovation ensure continued scientific interest. As synthetic methodologies advance, this compound will likely play expanding roles in addressing challenges across multiple scientific disciplines.